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Cat. No.: B10854544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Wnt Pathway Activator 2, identified by CAS number 1360540-82-4, is a potent small molecule

activator of the canonical Wnt signaling pathway. This pathway is crucial in embryonic

development, cell proliferation, and tissue homeostasis. Dysregulation of Wnt signaling is

implicated in various diseases, including cancer and developmental disorders. As a research

tool, Wnt Pathway Activator 2 offers a targeted approach to stimulate this pathway, enabling

detailed investigation of its downstream effects and potential therapeutic applications. This

document provides a comprehensive technical overview of its chemical properties, biological

activity, and the experimental protocols for its characterization.

Chemical and Physical Properties
Wnt Pathway Activator 2 is a diketone derivative with the chemical name 1-(2,3-dihydro-1,4-

benzodioxin-6-yl)-4-(pyridin-2-yl)butane-1,4-dione. Its fundamental properties are summarized

in the table below.
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Property Value

CAS Number 1360540-82-4

Molecular Formula C₁₇H₁₅NO₄

Molecular Weight 297.31 g/mol

Appearance Solid powder

Purity Typically ≥98%

Solubility Soluble in DMSO

Biological Activity and Mechanism of Action
Wnt Pathway Activator 2 is a potent agonist of the Wnt/β-catenin signaling cascade.[1][2] The

primary reported quantitative measure of its activity is an EC₅₀ of 13 nM, as determined in a

cell-based reporter assay.[1]

While the precise molecular target of Wnt Pathway Activator 2 has not been extensively

detailed in publicly available literature, its function as a Wnt pathway agonist suggests it acts

downstream of the Wnt ligand-receptor binding event. The canonical Wnt pathway is initiated

by the binding of a Wnt protein to a Frizzled (FZD) receptor and its co-receptor, LRP5/6. This

leads to the inhibition of the β-catenin destruction complex, which consists of Axin, APC,

GSK3β, and CK1α. In the absence of a Wnt signal, this complex phosphorylates β-catenin,

targeting it for ubiquitination and proteasomal degradation. Upon activation of the pathway, the

destruction complex is inhibited, leading to the accumulation of β-catenin in the cytoplasm. This

stabilized β-catenin then translocates to the nucleus, where it complexes with TCF/LEF

transcription factors to activate the expression of Wnt target genes.

The following diagram illustrates the canonical Wnt signaling pathway and the presumed point

of intervention for an activator like Wnt Pathway Activator 2.
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Experimental Protocols
The following protocols are based on the methodologies described in the patent literature for

the synthesis and biological evaluation of Wnt Pathway Activator 2.

Chemical Synthesis
A generalized synthetic scheme for diketone derivatives, such as Wnt Pathway Activator 2,

involves the condensation of a methyl ketone with an ester. The following is a plausible, though

not explicitly detailed in the patent for this specific compound, synthetic route. Researchers

should adapt this based on standard organic chemistry principles.
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Start

1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one + Pyridine-2-carboxylate ester

Claisen Condensation with a strong base (e.g., NaH, LDA) in an aprotic solvent (e.g., THF, Et2O)

Aqueous workup and extraction with an organic solvent

Column chromatography on silica gel

NMR, Mass Spectrometry, HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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